Cas no 528883-56-9 (ethyl 2-(6-amino-1H-indol-1-yl)acetate)

• Product Name: ethyl 2-(6-amino-1H-indol-1-yl)acetate
• CAS No: 528883-56-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 3226049
• PubChem ID: 16731704
• Update Time: 2025-04-21

ethyl 2-(6-amino-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-1-ACETIC ACID, 6-AMINO-, ETHYL ESTER
• Ethyl 2-(6-amino-1H-indol-1-yl)acetate
• BWZXLUXDHLCWNP-UHFFFAOYSA-N
• SCHEMBL2873285
• EN300-10179876
• (6-amino-indol-1-yl)-acetic acid ethyl ester
• 528883-56-9
• DA-42194
• ethyl 2-(6-amino-1H-indol-1-yl)acetate

• Inchi： 1S/C12H14N2O2/c1-2-16-12(15)8-14-6-5-9-3-4-10(13)7-11(9)14/h3-7H,2,8,13H2,1H3
• InChI Key： BWZXLUXDHLCWNP-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C2=C(C=CC(N)=C2)C=C1

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.3Ų